Cas no 7038-31-5 (2-(2-Amino-4-bromophenyl)disulfanyl-5-bromoaniline)

• Product Name: 2-(2-Amino-4-bromophenyl)disulfanyl-5-bromoaniline
• CAS No: 7038-31-5
• MF: C₁₂H₁₀Br₂N₂S₂
• MW: 406.159198284149
• CID: 581746
• PubChem ID: 21041500
• Update Time: 2025-04-23

2-(2-Amino-4-bromophenyl)disulfanyl-5-bromoaniline Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-bromophenyl disulfide
• 2-(2-Amino-4-bromophenyl)disulfanyl-5-bromoaniline
• 7038-31-5
• SCHEMBL488915
• BS-24423
• 2-[(2-Amino-4-bromophenyl)disulfanyl]-5-bromoaniline

• Inchi： 1S/C12H10Br2N2S2/c13-7-1-3-11(9(15)5-7)17-18-12-4-2-8(14)6-10(12)16/h1-6H,15-16H2
• InChI Key： QKGJYQWMAQOPIA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)SSC1C=CC(=CC=1N)Br

Computed Properties

• Exact Mass: 403.86500
• Monoisotopic Mass: 403.865
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 4

Experimental Properties

• Density: 1.232
• Boiling Point: 736.3°Cat760mmHg
• Flash Point: 399.1°C
• Refractive Index: 1.615
• PSA: 102.64000
• LogP: 6.33780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-(2-Amino-4-bromophenyl)disulfanyl-5-bromoaniline

Comprehensive Overview of Benzenamine, 2,2'-dithiobis[5-bromo- (9CI) (CAS No. 7038-31-5)

Benzenamine, 2,2'-dithiobis[5-bromo- (9CI), with the CAS number 7038-31-5, is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, characterized by its unique molecular structure featuring a disulfide linkage and bromine substitution, is widely studied for its potential in material science, pharmaceuticals, and specialty chemicals. The growing interest in sulfur-containing compounds and brominated aromatic amines has further propelled research into this chemical entity.

The molecular formula of Benzenamine, 2,2'-dithiobis[5-bromo- (9CI) reflects its intricate design, combining aromatic rings with functional groups that enhance its reactivity and utility. Researchers and industry professionals often explore its thermal stability, solubility, and reactivity under different conditions, making it a subject of interest in synthetic chemistry. Recent trends in green chemistry and sustainable materials have also highlighted the need for eco-friendly derivatives of such compounds, aligning with global environmental goals.

One of the key applications of Benzenamine, 2,2'-dithiobis[5-bromo- (9CI) lies in the development of advanced polymers and high-performance coatings. Its ability to act as a cross-linking agent or a modifier in polymer matrices has been extensively documented. Additionally, the compound's role in pharmaceutical intermediates cannot be overlooked, as it serves as a precursor in the synthesis of bioactive molecules. The demand for specialty chemicals with tailored properties has further driven innovation in this area.

From a market perspective, the global demand for Benzenamine, 2,2'-dithiobis[5-bromo- (9CI) is influenced by advancements in material science and drug discovery. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to research institutions and industrial clients. The rise of AI-driven drug discovery and computational chemistry has also created new opportunities for optimizing the synthesis and applications of such molecules.

Safety and handling of Benzenamine, 2,2'-dithiobis[5-bromo- (9CI) are critical considerations in laboratory and industrial settings. Proper storage conditions, including protection from light and moisture, are essential to maintain its stability. Researchers are advised to consult Material Safety Data Sheets (MSDS) and follow best practices for handling organic compounds to ensure safe usage. The compound's compatibility with other chemicals and its environmental impact are also areas of ongoing study.

In conclusion, Benzenamine, 2,2'-dithiobis[5-bromo- (9CI) (CAS No. 7038-31-5) represents a versatile and valuable compound in modern chemistry. Its applications span multiple industries, from polymer science to pharmaceutical research, making it a focal point for innovation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation materials and therapeutics.